Cas no 860344-51-0 (Benzoic acid, 4-[2-(4-morpholinyl)-4-thiazolyl]-)

Benzoic acid, 4-[2-(4-morpholinyl)-4-thiazolyl]- structure
860344-51-0 structure
Product Name:Benzoic acid, 4-[2-(4-morpholinyl)-4-thiazolyl]-
CAS No:860344-51-0
MF:C14H14N2O3S
MW:290.337562084198
CID:662722
PubChem ID:11666444
Update Time:2025-04-19

Benzoic acid, 4-[2-(4-morpholinyl)-4-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[2-(4-morpholinyl)-4-thiazolyl]-
    • 4-(2-morpholin-4-yl-1,3-thiazol-4-yl)benzoic acid
    • DTXSID20470302
    • 860344-51-0
    • AKOS017705440
    • SCHEMBL1473981
    • Inchi: 1S/C14H14N2O3S/c17-13(18)11-3-1-10(2-4-11)12-9-20-14(15-12)16-5-7-19-8-6-16/h1-4,9H,5-8H2,(H,17,18)
    • InChI Key: UXURPZISNQQAOY-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C=CC(C(=O)O)=CC=2)N=C1N1CCOCC1

Computed Properties

  • Exact Mass: 290.07251349g/mol
  • Monoisotopic Mass: 290.07251349g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 90.9Ų
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.